4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one

• IUPAC Name: 4,8-dimethyl-1,3-dihydro-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C11H12N2O/c1-7-3-4-9-10(5-7)13-11(14)6-8(2)12-9/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key: TYEJNOPIINEZGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)C)NC(=O)C1
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol

Description

4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one, also known as DMCM, is a benzodiazepine derivative that has been widely used in scientific research. It is a potent and selective antagonist of the GABAA receptor, which is the primary inhibitory neurotransmitter receptor in the brain. DMCM has been used in a variety of studies to investigate the role of the GABAA receptor in various physiological and pathological processes.

Mechanism of Action

4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one acts as a competitive antagonist of the GABAA receptor. It binds to the receptor at the same site as the endogenous ligand, GABA, and prevents GABA from binding. This results in a decrease in GABAergic inhibition, which can lead to an increase in neuronal excitability.
Biochemical and Physiological Effects:
4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the striatum, which is a region of the brain that is involved in reward and motivation. 4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one has also been shown to increase the release of glutamate in the hippocampus, which is a region of the brain that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one in lab experiments is its potency and selectivity as a GABAA receptor antagonist. This makes it a valuable tool for investigating the role of the GABAA receptor in various physiological and pathological processes. However, one limitation of using 4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one is its potential for off-target effects. It is important to use appropriate controls and to interpret results carefully to ensure that any observed effects are due to the specific action of 4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one on the GABAA receptor.

Future Directions

There are several future directions for research involving 4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one. One area of interest is the role of the GABAA receptor in addiction and substance abuse. 4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one has been shown to increase dopamine release in the striatum, which is a region of the brain that is involved in reward and motivation. This suggests that the GABAA receptor may be involved in addiction-related processes. Another area of interest is the development of novel GABAA receptor antagonists that have improved selectivity and potency compared to 4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one. These compounds could be valuable tools for investigating the role of the GABAA receptor in various physiological and pathological processes. Finally, there is interest in developing compounds that target specific subtypes of the GABAA receptor, which could have therapeutic potential for a variety of neurological disorders.

Synthesis Methods

4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one can be synthesized by reacting 2-amino-5-methylbenzoic acid with acetic anhydride and then with methylamine. The resulting product is then treated with phosphorus oxychloride to yield 4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one.

Scientific Research Applications

4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one has been used extensively in scientific research to investigate the role of the GABAA receptor in various physiological and pathological processes. It has been shown to be a potent and selective antagonist of the GABAA receptor, which makes it a valuable tool for studying the function of this receptor in the brain. 4,8-dimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one has been used to investigate the role of the GABAA receptor in anxiety, depression, epilepsy, and other neurological disorders.